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Introduction

Apoptosis, or programmed cell death, is a critical process in development and tissue
homeostasis. Dysregulation of apoptosis is implicated in numerous diseases, including cancer
and neurodegenerative disorders. A key event in certain apoptotic pathways, particularly
ferroptosis, is the overwhelming of the cell's antioxidant defenses, leading to lipid peroxidation.
The thioredoxin (Trx) system is a primary defense against oxidative stress, and its compromise
can initiate apoptotic signaling.[1][2]

ThioLox is a fluorescent probe designed for the detection of lipid peroxidation by flow
cytometry, providing a quantitative measure of oxidative stress-induced apoptosis, with a
particular focus on ferroptosis. Ferroptosis is a regulated form of cell death driven by iron-
dependent lipid peroxidation.[3] This application note provides a detailed protocol for the use of
a ThioLox-like reagent, such as C11-BODIPY(581/591), to analyze apoptosis and presents
representative data and analysis strategies.

Mechanism of Action

The cellular redox state is tightly regulated, with thiol-containing molecules like glutathione and
thioredoxin playing a crucial role in neutralizing reactive oxygen species (ROS).[4] In certain
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apoptotic pathways, such as ferroptosis, the inhibition or depletion of these antioxidant systems
leads to an accumulation of ROS.[1] This, in turn, triggers the peroxidation of lipids within
cellular membranes, a key execution step of ferroptosis.[5] ThioLox reagents are lipophilic
probes that intercalate into cellular membranes and exhibit a fluorescent shift upon oxidation by
lipid peroxides, allowing for the ratiometric detection of this critical apoptotic event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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